(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester

Specification

• CAS No.: 1354011-08-7
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol
• IUPAC Name: benzyl (3S)-3-[(2-aminoacetyl)-propan-2-ylamino]piperidine-1-carboxylate
• Standard InChI: InChI=1S/C18H27N3O3/c1-14(2)21(17(22)11-19)16-9-6-10-20(12-16)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,19H2,1-2H3/t16-/m0/s1
• Standard InChI Key: KTBYPKYWTOUDFF-INIZCTEOSA-N
• Isomeric SMILES: CC(C)N([C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN
• Canonical SMILES: CC(C)N(C1CCCN(C1)C(=O)OCC2=CC=CC=C2)C(=O)CN

Introduction

(S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester is a synthetic organic compound with the molecular formula $C_{18}H_{27}N_{3}O_{3}$. This compound is part of a class of molecules often used in pharmaceutical research due to their potential bioactivity and structural versatility. The stereochemistry, indicated by the "(S)" configuration, suggests the molecule is optically active, which can significantly influence its biological interactions.

Synthesis

The synthesis of (S)-3-[(2-Amino-acetyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester typically involves:

• Starting Materials: A piperidine derivative and an appropriate amino-acetyl precursor.

• Reactions:

  • Functionalization of the piperidine ring.

  • Coupling with an isopropyl-amino group.

  • Esterification with benzyl alcohol to form the benzyl ester.

• Purification: Techniques like recrystallization or chromatography are used to isolate the pure compound.

Applications

This compound has potential applications in:

• Pharmaceutical Research: It may serve as a precursor or intermediate in drug development, particularly for compounds targeting neurological or metabolic pathways.

• Biological Studies: Its functional groups make it an interesting candidate for studying enzyme interactions and receptor binding.

Analytical Characterization

To confirm its structure and purity, the following techniques are employed:

• NMR Spectroscopy (¹H and ¹³C): Identifies chemical shifts corresponding to functional groups.

• Mass Spectrometry (MS): Verifies molecular weight and fragmentation patterns.

• Infrared Spectroscopy (IR): Detects characteristic functional group vibrations.

Technique	Purpose
NMR Spectroscopy	Structural elucidation
Mass Spectrometry	Molecular weight confirmation
IR Spectroscopy	Functional group identification

Limitations and Challenges

Some challenges associated with this compound include:

• Stereochemical Control: Ensuring high enantiomeric purity during synthesis can be complex.

• Stability: Benzyl esters may hydrolyze under acidic or basic conditions, requiring careful handling.